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Compound of Interest

Compound Name: Humic acid sodium salt

Cat. No.: B1343089

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAS number 68131-04-4 identifies Humic Acid Sodium Salt, also known as Sodium Humate.
This substance is not a single, well-defined molecule but rather a complex, heterogeneous
mixture of macromolecular organic compounds.[1] These compounds are formed from the
natural decomposition of plant and animal materials and are a principal component of humic
substances found in soil, peat, and coal.[1][2] The structural complexity and chemical reactivity
of humic acid sodium salt make it a subject of interest in various scientific and industrial
fields, including agriculture, environmental remediation, and potentially, drug development.[1][2]

The molecular structure is characterized by a variety of functional groups, including carboxylic
acids, phenols, and alcohols, which contribute to its ability to form complexes with metal ions.
[1] While some sources may provide a simplified molecular formula such as COH8Na204 and
the corresponding IUPAC name "disodium;bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate,"” it is
crucial to understand that this represents a single, small component of a much larger and more
complex mixture.[3][4]

Physicochemical Properties

Humic acid sodium salt is typically a black crystalline powder or granule.[5][6] Its physical and
chemical properties can vary depending on the source and extraction method.
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Property Value Reference

Black crystalline powder or

Appearance [51[6]
granules

Melting Point >300 °C 516171181

Solubility Soluble in water [11[2][8]

Variable; C9H8Na204 is a
Molecular Formula o ] [3114118]1[9]
simplified representation

_ Variable; 226.14 g/mol for the
Molecular Weight o [3][8][°]
simplified formula

pH (of solution) 9-10 [4]

Loss on Drying <15% [4]

Structure and Composition

The exact structure of humic acid sodium salt is not definitively known and is considered to
be a supramolecular assembly of smaller molecules. It is generally understood to consist of an
aromatic core with numerous aliphatic side chains. The core is rich in phenolic and carboxylic
acid functional groups, which are deprotonated in the sodium salt form, contributing to its water
solubility.[1] The composition also includes polysaccharides, proteins, simple phenols, and
chelated metal ions.

Due to the complex and variable nature of this material, a single structural representation is not
accurate. The diagram below illustrates a simplified, representative fragment of a humic acid
molecule to visualize the key functional groups.
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Simplified Humic Acid Fragment Structure
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General Extraction Workflow for Humic Acid Sodium Salt
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Hypothetical Anti-Inflammatory Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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